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Compound of Interest

Compound Name: Caproyl tyrosine

Cat. No.: B14697130 Get Quote

Introduction

N-Caproyl Tyrosine is an N-acyl amino acid, a class of lipid signaling molecules characterized

by an amino acid headgroup linked to a fatty acid chain.[1] N-acyl amino acids are gaining

interest in various research fields for their potential roles in a variety of physiological and

pathological processes. Accurate and sensitive quantification of these molecules in biological

matrices is crucial for understanding their function and for biomarker discovery. This application

note describes a robust and sensitive method for the quantification of N-Caproyl Tyrosine in

biological samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Biological Significance

Tyrosine is a non-essential amino acid that is a precursor for several key neurotransmitters,

including dopamine, norepinephrine, and epinephrine, which are vital for regulating mood,

stress responses, and cognitive functions.[2] It is also a precursor to melanin, the pigment

responsible for skin color.[2] The acylation of tyrosine with a caproyl group forms N-Caproyl
Tyrosine, potentially modifying its biological activity and function. While the specific signaling

pathways of N-Caproyl Tyrosine are still under investigation, N-acyl amino acids, in general,

are known to be involved in inflammation, nociception, and metabolic regulation.
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A protein precipitation method is employed for the extraction of N-Caproyl Tyrosine from

plasma samples.

Materials:

Human plasma

N-Caproyl Tyrosine standard

Isotopically labeled internal standard (e.g., N-Caproyl Tyrosine-d4)

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Microcentrifuge tubes (1.5 mL)

Vortex mixer

Centrifuge

Procedure:

Pipette 100 µL of plasma sample into a 1.5 mL microcentrifuge tube.

Add 10 µL of the internal standard working solution.

Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the dried extract in 100 µL of the initial mobile phase (95:5 Water:Acetonitrile

with 0.1% Formic Acid).
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Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis
Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Liquid Chromatography Conditions:

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40°C

Gradient:

0-1 min: 5% B

1-8 min: 5-95% B

8-10 min: 95% B

10-10.1 min: 95-5% B

10.1-15 min: 5% B

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive
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Scan Type: Multiple Reaction Monitoring (MRM)

Source Temperature: 500°C

IonSpray Voltage: 5500 V

Curtain Gas: 30 psi

Collision Gas: 8 psi

MRM Transitions:

N-Caproyl Tyrosine: To be determined empirically (e.g., Precursor ion [M+H]+ -> Product

ion)

N-Caproyl Tyrosine-d4 (IS): To be determined empirically (e.g., Precursor ion [M+H]+ ->

Product ion)

Quantitative Data Summary
The following tables represent expected performance characteristics of the method. Actual

values should be determined during method validation.

Table 1: Calibration Curve for N-Caproyl Tyrosine
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Concentration (ng/mL) Peak Area Ratio (Analyte/IS)

1 Value

5 Value

10 Value

50 Value

100 Value

500 Value

1000 Value

Linearity (r²) >0.99

Table 2: Precision and Accuracy

QC Level
Concentration
(ng/mL)

Intra-day
Precision
(%CV)

Inter-day
Precision
(%CV)

Accuracy (%)

LLOQ 1 <20 <20 80-120

Low QC 3 <15 <15 85-115

Mid QC 75 <15 <15 85-115

High QC 750 <15 <15 85-115

Table 3: Recovery

Analyte Concentration (ng/mL) Recovery (%)

N-Caproyl Tyrosine 10 >85

N-Caproyl Tyrosine 500 >85

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14697130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Plasma Sample (100 µL)

Add Internal Standard

Protein Precipitation
(Acetonitrile)

Vortex

Centrifuge

Collect Supernatant

Evaporate to Dryness

Reconstitute in Mobile Phase
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Potential Signaling Pathway of N-Acyl Amino Acids

Extracellular N-Acyl Amino Acids
(e.g., N-Caproyl Tyrosine)

G-Protein Coupled Receptor
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G-Protein Activation

Effector Enzyme
(e.g., Adenylyl Cyclase)

Second Messenger Production
(e.g., cAMP)

Protein Kinase Cascade

Cellular Response
(e.g., Gene Expression, Enzyme Activity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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